Cas no 2866334-10-1 (3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- )

• Product Name: 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro-
• CAS No: 2866334-10-1
• MF: C₇H₆ClNO₃S
• MW: 219.645439624786
• CID: 5562496
• Update Time: 2025-06-15

3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-(Aminocarbonyl)-2-chloro-3-thiopheneacetic acid (ACI)
• 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro-

• Inchi： 1S/C7H6ClNO3S/c8-6-3(2-5(10)11)1-4(13-6)7(9)12/h1H,2H2,(H2,9,12)(H,10,11)
• InChI Key： CNJUFZAALDGTMB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(CC(O)=O)=C(Cl)S1)N

Additional information on 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro-

3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- (CAS No. 2866334-10-1): A Comprehensive Overview

3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro-, with the chemical identifier CAS No. 2866334-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- features a thiophene ring substituted with a carboxylic acid group at the 3-position, a chloro group at the 2-position, and an aminocarbonyl group at the 5-position. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with potential therapeutic properties.

In recent years, there has been a growing interest in thiophene derivatives as pharmacological agents due to their ability to interact with various biological targets. The presence of both electrophilic and nucleophilic centers in the molecule allows for diverse chemical modifications, making it an attractive scaffold for drug discovery. Specifically, the carboxylic acid and aminocarbonyl groups can participate in hydrogen bonding interactions, while the chloro group can serve as a leaving group in nucleophilic substitution reactions.

One of the most compelling aspects of 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The ability to modulate these enzymes could lead to the development of new treatments for cancer patients.

Moreover, the structural features of 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- make it a promising candidate for further exploration in medicinal chemistry. The thiophene ring is known to be present in many bioactive molecules, including antifungal and antiviral agents. By leveraging this scaffold, scientists can design new compounds with enhanced pharmacological properties.

The synthesis of 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of thiopheneacetic acid derivatives followed by condensation with appropriate reagents to introduce the aminocarbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve more efficient and selective transformations.

In addition to its pharmaceutical applications, 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- has shown promise in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have been investigating how structural modifications can influence the optoelectronic characteristics of these materials, with the goal of developing more efficient and cost-effective devices.

The latest research on 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- has highlighted its potential as a building block for drug discovery programs. Computational studies have identified novel analogs with improved bioavailability and reduced toxicity profiles. These findings underscore the importance of structural diversity in medicinal chemistry and highlight the value of exploring underutilized chemical space.

In conclusion, 3-Thiopheneacetic acid, 5-(aminocarbonyl)-2-chloro- (CAS No. 2866334-10-1) is a multifunctional compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, we can expect to see more innovative uses emerge from this versatile chemical scaffold.